3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[[3-(trifluoromethyl)phenyl]carbamoyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C16H16F3NO3/c17-16(18,19)10-2-1-3-11(7-10)20-14(21)12-8-4-5-9(6-8)13(12)15(22)23/h1-3,7-9,12-13H,4-6H2,(H,20,21)(H,22,23)
• InChI Key: CRMUIDPISMTSGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C(C2C(=O)O)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H16F3NO3
• Molecular Weight: 327.30 g/mol

Description

3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[221]heptane-2-carboxylic acid is a complex organic compound characterized by its unique bicyclic structure and the presence of a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-2-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common approach involves the formation of the bicyclic heptane core through a Diels-Alder reaction, followed by functionalization to introduce the trifluoromethylphenyl carbamoyl group. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to achieve high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The trifluoromethyl group and other substituents can be replaced with different functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-2-carboxylic acid has several scientific research applications:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: It is used in the development of bioactive molecules and as a probe to study biological pathways.

Medicine: The compound has potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s binding affinity and stability, allowing it to modulate biological pathways effectively. The bicyclic structure provides rigidity, which can influence the compound’s overall activity and selectivity.

Comparison with Similar Compounds

Similar Compounds

• 3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-1-carboxylic acid
• 3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[2.2.1]heptane-3-carboxylic acid

Uniqueness

Compared to similar compounds, 3-{[3-(Trifluoromethyl)phenyl]carbamoyl}bicyclo[221]heptane-2-carboxylic acid stands out due to its specific substitution pattern, which imparts unique chemical and biological properties